Cas no 2172122-50-6 (3-chloro-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid)

• Product Name: 3-chloro-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid
• CAS No: 2172122-50-6
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6512603
• PubChem ID: 165517300
• Update Time: 2025-11-01

3-chloro-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid
• EN300-1509229
• 2172122-50-6
• 3-chloro-4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}benzoic acid

• Inchi： 1S/C27H25ClN2O5/c1-2-16(25(31)30-24-12-11-17(26(32)33)13-23(24)28)14-29-27(34)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,16,22H,2,14-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： WVIJIINYJZXVLZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1NC(C(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-chloro-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid

3-Chloro-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic Acid: A Comprehensive Overview

3-Chloro-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid (CAS No. 2172122-50-6) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Leucine-protected benzoic acid, is characterized by its unique structural features, including a chlorinated benzene ring, an amino acid derivative, and a fluorenylmethyloxycarbonyl (Fmoc) protecting group. These features make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under mild conditions. This makes 3-chloro-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid an essential building block for the development of peptides and peptidomimetics. The presence of the chloro substituent on the benzene ring adds additional functionality, allowing for further chemical modifications and enhancing the compound's potential applications in drug discovery.

In recent years, there has been a growing interest in the use of Fmoc-protected amino acids for the synthesis of complex peptides and proteins. These compounds are crucial for the development of novel therapeutic agents, particularly in areas such as cancer therapy, neurodegenerative diseases, and infectious diseases. The ability to precisely control the structure and properties of these molecules through chemical synthesis is a key factor in their success.

The structural complexity of 3-chloro-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid also makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening. These techniques are essential for identifying lead compounds with desired biological activities, which can then be optimized through further synthetic modifications. The versatility of this compound allows researchers to explore a wide range of chemical space, increasing the likelihood of discovering new and effective therapeutic agents.

One of the key applications of Fmoc-protected amino acids is in the synthesis of cyclic peptides. Cyclic peptides have gained significant attention due to their improved pharmacokinetic properties compared to linear peptides. They exhibit enhanced stability against proteolytic degradation and improved cell permeability, making them promising candidates for drug development. The use of 3-chloro-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid in the synthesis of cyclic peptides can help address some of the challenges associated with their production, such as poor solubility and low yield.

In addition to its role in peptide synthesis, 3-chloro-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid has potential applications in other areas of medicinal chemistry. For example, it can be used as a starting material for the synthesis of small molecule inhibitors targeting specific enzymes or receptors. These inhibitors can be designed to modulate biological pathways involved in disease processes, providing new therapeutic strategies for various conditions.

The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been instrumental in characterizing the structure and purity of 3-chloro-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid. These techniques allow researchers to ensure that the compound meets the high standards required for pharmaceutical applications. The ability to accurately determine the structure and purity of intermediates is crucial for ensuring the quality and efficacy of final products.

In conclusion, 3-chloro-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid (CAS No. 2172122-50-6) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an essential building block for the synthesis of bioactive molecules and therapeutic agents. Ongoing research continues to explore new applications and optimize synthetic methods, further highlighting its importance in the field.